Cas no 4368-83-6 (5-Acetamido-2-nitrobenzoic acid)
4368-83-6 structure
Product Name:5-Acetamido-2-nitrobenzoic acid
CAS No:4368-83-6
MF:C9H8N2O5
MW:224.17022228241
MDL:MFCD00035889
CID:85007
PubChem ID:87561581
Update Time:2025-04-18
5-Acetamido-2-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Acetamido-2-nitrobenzoic acid
- 5-(Acetylamino)-2-nitrobenzoic acid
- 3'-Carboxy-4'-nitroacetanilide
- 5-Acetylamino-2-nitrobenzoic acid
- Benzoic acid, 5-(acetylamino)-2-nitro-
- 2-Nitro-5-acetylaminobenzoic acid
- 5-ACETAMIDO-2-NITROBENZOICACID
- 5-(Acetamido)-2-nitrobenzoic acid
- PubChem13220
- bmse000174
- 5-Acetamido-2-nitrobenzoic
- Oprea1_692395
- ZSHFMOUMOUOGKI-UHFFFAOYSA-N
- 5-acetamido-2-ni
- 3-Carboxy-4-nitroacetanilide
- 5-acetamido-2-nitr
- 4368-83-6
- 5-ACETYLAMINO-2-NITRO-BENZOIC ACID
- SCHEMBL890785
- A826401
- CCG-54339
- 5-acetamido-2-nitro-benzoic acid
- FT-0619682
- NS00031357
- CHEBI:86569
- DTXSID1063435
- XLG672KN5P
- EINECS 224-461-4
- T70920
- STR04792
- SR-01000643442-1
- MFCD00035889
- CS-0206051
- EN300-7424542
- AKOS015889952
- Q27159253
- A2156
- DTXCID2040280
- DB-051158
-
- MDL： MFCD00035889
- Inchi： 1S/C9H8N2O5/c1-5(12)10-6-2-3-8(11(15)16)7(4-6)9(13)14/h2-4H,1H3,(H,10,12)(H,13,14)
- InChI Key： ZSHFMOUMOUOGKI-UHFFFAOYSA-N
- SMILES： OC(C1C=C(C=CC=1[N+](=O)[O-])NC(C)=O)=O
Computed Properties
- Exact Mass: 224.04300
- Monoisotopic Mass: 224.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 0.7
- Topological Polar Surface Area: 112
Experimental Properties
- Color/Form: powder
- Density: 1.526
- Melting Point: 225°C(dec.)(lit.)
- Boiling Point: 522.9°Cat760mmHg
- Flash Point: 270.1°C
- PSA: 112.22000
- LogP: 1.84760
- Solubility: Uncertain
5-Acetamido-2-nitrobenzoic acid Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- TSCA：Yes
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
5-Acetamido-2-nitrobenzoic acid Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
5-Acetamido-2-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A192333-50mg |
5-Acetamido-2-nitrobenzoic Acid |
4368-83-6 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A192333-100mg |
5-Acetamido-2-nitrobenzoic Acid |
4368-83-6 | 100mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A192333-500mg |
5-Acetamido-2-nitrobenzoic Acid |
4368-83-6 | 500mg |
$ 80.00 | 2022-06-08 | ||
| Alichem | A019096902-100g |
5-Acetamido-2-nitrobenzoic acid |
4368-83-6 | 98% | 100g |
$399.96 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A151552-10g |
5-Acetamido-2-nitrobenzoic acid |
4368-83-6 | >98.0%(T) | 10g |
¥131.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A151552-1g |
5-Acetamido-2-nitrobenzoic acid |
4368-83-6 | >98.0%(T) | 1g |
¥48.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A151552-50g |
5-Acetamido-2-nitrobenzoic acid |
4368-83-6 | >98.0%(T) | 50g |
¥524.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A151552-5G |
5-Acetamido-2-nitrobenzoic acid |
4368-83-6 | >98.0%(T) | 5g |
¥82.90 | 2023-09-04 | |
| Apollo Scientific | OR0003-10g |
5-Acetamido-2-nitrobenzoic acid |
4368-83-6 | 10g |
£56.00 | 2023-09-01 | ||
| Apollo Scientific | OR0003-50g |
5-Acetamido-2-nitrobenzoic acid |
4368-83-6 | 50g |
£174.00 | 2023-09-01 |
5-Acetamido-2-nitrobenzoic acid Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
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